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Abstract

Tetrabutylammonium bibenzoate is an organic salt with the chemical formula C3oH47NOa.[1]
[2][3] It is composed of a tetrabutylammonium cation and a hydrogen bis(benzoate) anion.[4]
The anion, also referred to as bibenzoate or bioxyanion, consists of two benzoate moieties
linked by a short, strong hydrogen bond.[1][4] This compound is notable for its solubility in
organic solvents, a property conferred by the bulky, lipophilic tetrabutylammonium cation, which
makes it a useful reagent in various organic reactions.[4][5] This guide provides a detailed
overview of its chemical structure, based on available crystallographic and spectroscopic data.

Chemical Structure and Nomenclature

Tetrabutylammonium bibenzoate is an ionic compound. Its structure is best understood by
examining its constituent ions: the tetrabutylammonium cation and the hydrogen bis(benzoate)

anion.

Tetrabutylammonium Cation
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The tetrabutylammonium cation, [N(CaHo)4]*, consists of a central nitrogen atom covalently
bonded to four butyl chains. The nitrogen atom bears a positive charge. The four alkyl chains
are arranged tetrahedrally around the nitrogen. This large, sterically hindered, and lipophilic
cation is responsible for the compound's solubility in many nonpolar organic solvents.[5]

Hydrogen Bis(benzoate) Anion

The "bibenzoate" anion is more accurately described as the hydrogen bis(benzoate) anion,
[(CeHsCOO)2H]~.[4] This anion is a homodimer of two benzoate units. It is formed from a
benzoate anion (CeHsCOO™) and its conjugate acid, benzoic acid (CeHsCOOH).[2]

The two benzoate residues are linked by a short and strong hydrogen bond between the
carboxylic oxygen atoms.[4] Carboxylic acids are well-known to form hydrogen-bonded dimers.
[6][7][8] In the case of the hydrogen bis(benzoate) anion, the proton is shared between the two
benzoate moieties, resulting in a symmetric or near-symmetric O—H—O bond.[4]

The IUPAC name for this compound is tetrabutylammonium hydrogen bis(benzoate).[4] It is
also known by synonyms such as N,N,N-Tributyl-1-butanaminium Bibenzoate and Bioxyanion.

[1][°]

Physicochemical Properties

A summary of the key physicochemical properties of tetrabutylammonium bibenzoate is
presented in Table 1.

Property Value Reference

CAS Number 116263-39-9 [1][9][10]

Molecular Formula C30H47NOa [11121[3]

Molecular Weight 485.70 g/mol [1][2]
benzoic

IUPAC Name acid;tetrabutylazanium;benzoa  [2]

te

Crystallographic Data
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The crystal structure of tetrabutylammonium hydrogen bis(benzoate) has been determined by
single-crystal X-ray diffraction.[4]

Key Crystallographic Parameters:

e Crystal System: Orthorhombic

e Space Group: Pccn

« O---O distance in the anion: 2.459(3) A

The crystallographic data reveals that the two benzoate groups in the anion are linked by a
short, crystallographically symmetrical O---H---O hydrogen bond.[4] This short distance is
indicative of a very strong hydrogen bond. The structure also shows the presence of bifurcated
C—-H---O hydrogen bonds that connect the cations and anions, forming infinite chains within the
crystal lattice.[4]

Experimental Protocols

As of the current date, there is a limited amount of publicly available, detailed experimental
protocols specifically for the synthesis or application of tetrabutylammonium bibenzoate.
However, the synthesis of the related compound, tetrabutylammonium benzoate, typically
involves the reaction of tetrabutylammonium hydroxide with benzoic acid.[5] It can be inferred
that the synthesis of tetrabutylammonium bibenzoate would involve a similar acid-base
reaction, likely with a 1:2 stoichiometric ratio of tetrabutylammonium hydroxide to benzoic acid.

Due to the specialized nature of this compound, detailed experimental protocols for its use in
specific applications, such as a catalyst for group transfer polymerization, are found in
specialized literature and patents.[4]

Logical and Structural Relationships

The structural composition of tetrabutylammonium bibenzoate can be visualized as a
hierarchical relationship of its constituent parts. This relationship is depicted in the following
diagram.
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Structural Composition of Tetrabutylammonium Bibenzoate

Tetrabutylammonium Bibenzoate

Tetrabutylammonium Cation Hydrogen Bis(benzoate) Anion

[N(C4H9)4]+ [(C6H5CO0)2H]-

Benzoic Acid

(C6H5COOH) forms from

Benzoate Anion
(C6H5COO0)-

Click to download full resolution via product page

Caption: Diagram showing the ionic and compositional relationships in tetrabutylammonium
bibenzoate.

Conclusion

Tetrabutylammonium bibenzoate is a well-defined chemical compound with a structure
confirmed by X-ray crystallography. Its key feature is the hydrogen bis(benzoate) anion, where
two benzoate units are held together by a strong, short hydrogen bond. The large organic
cation makes the salt soluble in non-polar solvents, enabling its use in organic synthesis. While
detailed, standardized experimental protocols are not widely available, its synthesis and
applications are reported in specialized chemical literature. This guide provides a foundational
understanding of its chemical structure for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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